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Compound of Interest

Compound Name: 10-Undecenyltrichlorosilane

Cat. No.: B098294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety protocols and handling

procedures for 10-undecenyltrichlorosilane. Due to its reactive and corrosive nature,

stringent adherence to these guidelines is critical to ensure personnel safety and maintain the

integrity of research and development activities.

Hazard Identification and Classification
10-Undecenyltrichlorosilane is a corrosive and water-reactive substance that requires careful

handling in a controlled laboratory environment.[1][2] It reacts with water and moisture in the air

to liberate hydrogen chloride (HCl) gas, which is toxic and corrosive.[1][2] The material itself

can cause severe skin burns and eye damage.[1]

Table 1: Physical and Chemical Properties of 10-Undecenyltrichlorosilane
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Property Value Reference

CAS Number 17963-29-0 [1][3][4][5]

Molecular Formula C11H21Cl3Si [4][5]

Molecular Weight 287.73 g/mol [5][6]

Appearance Transparent liquid [4]

Boiling Point 100-102°C at 0.8 mmHg [4]

Density 1.04 g/cm³ [3][4]

Flash Point 105°C [3][4]

Reactivity

Reacts rapidly with water,

moisture, alcohols, and other

protic solvents.

[1][3]

Engineering Controls
To mitigate the risks associated with handling 10-undecenyltrichlorosilane, appropriate

engineering controls are mandatory.

Fume Hood: All manipulations must be conducted in a well-ventilated chemical fume hood.

[7]

Inert Atmosphere: Due to its reactivity with moisture, handling and reactions should be

performed under a dry, inert atmosphere, such as nitrogen or argon.[1] This is typically

achieved using a Schlenk line or a glovebox.

Safety Equipment: Emergency eyewash stations and safety showers must be readily

accessible in the immediate vicinity of any potential exposure.[1]

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is essential to prevent contact with

and exposure to 10-undecenyltrichlorosilane.
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Eye and Face Protection: Chemical splash goggles and a face shield are required.[7][8]

Contact lenses should not be worn.[2][8]

Skin Protection: A flame-retardant lab coat and chemically resistant clothing are necessary to

prevent skin contact.

Hand Protection: Wear neoprene or nitrile rubber gloves.[9] Ensure gloves are properly fitted

and inspected before use.

Respiratory Protection: For situations where inhalation exposure may occur, a NIOSH-

certified combination organic vapor/acid gas (yellow cartridge) respirator is recommended.[1]

For emergencies, a self-contained breathing apparatus (SCBA) may be necessary.[7]

Personal Protective Equipment for 10-Undecenyltrichlorosilane

Specific Recommendations

Full Face and Eye Protection

Chemical Splash Goggles & Face Shield

Chemically Resistant Gloves

Neoprene or Nitrile Gloves

Flame-Retardant Lab Coat

Appropriate Lab Coat

Respiratory Protection

NIOSH-certified Respirator (as needed)

Click to download full resolution via product page

Caption: Hierarchy of Personal Protective Equipment (PPE).

Storage and Handling
Proper storage and handling procedures are crucial to maintain the stability and integrity of 10-
undecenyltrichlorosilane and to prevent hazardous situations.

Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open

flames.[7] Keep containers tightly closed under a dry, inert atmosphere.[1][7] The storage

area should be a designated corrosives area.[10]
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Incompatible Materials: Avoid contact with acids, alcohols, oxidizing agents, and water.[1]

General Handling: Use spark-proof tools and explosion-proof equipment.[7] Ground and

bond containers and receiving equipment to prevent static discharge.[7] Avoid breathing

vapors or mists.[1][7]

Detailed Experimental Protocols
The following protocols provide a detailed methodology for common laboratory manipulations

involving 10-undecenyltrichlorosilane. These procedures are based on standard techniques

for handling air- and moisture-sensitive reagents.

Preparation of Glassware and Workspace
Glassware: All glassware must be thoroughly dried in an oven (e.g., 125°C overnight) to

remove any adsorbed moisture.[11][12] Allow the glassware to cool to room temperature in a

desiccator or under a stream of dry inert gas.

Workspace: Ensure the fume hood is clean and free of clutter. Assemble all necessary

equipment, including the Schlenk line, inert gas source, reaction vessel, syringes, and

needles.

Inert Atmosphere: Assemble the reaction apparatus and connect it to the Schlenk line. Purge

the system with a dry inert gas (nitrogen or argon) for at least 10-15 minutes to remove air

and moisture. This is typically done by performing several vacuum/inert gas backfill cycles.

Transfer of 10-Undecenyltrichlorosilane
For small volumes (<50 mL), a syringe transfer is appropriate. For larger volumes, the cannula

transfer method is recommended.[13]

Syringe Transfer:

Prepare the Syringe: Dry the syringe and needle in an oven and cool under a stream of inert

gas.[11][12] Flush the syringe with dry inert gas at least 10 times.[12]

Pressurize the Reagent Bottle: Puncture the septum of the 10-undecenyltrichlorosilane
bottle with a needle connected to the inert gas line. Introduce a slight positive pressure of
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inert gas.

Withdraw the Reagent: Insert the prepared syringe needle through the septum and into the

liquid. Withdraw the desired volume of the reagent. It is advisable to withdraw a small

amount of inert gas into the syringe after the liquid to create a gas bubble that prevents the

reagent from dripping from the needle.

Transfer to Reaction Vessel: Puncture the septum of the reaction vessel with the syringe

needle and slowly add the reagent to the reaction mixture.

Clean the Syringe: Immediately after transfer, rinse the syringe and needle with a dry, inert

solvent (e.g., anhydrous toluene or hexane) and then quench the residual reagent in the

rinse solvent as described in the quenching protocol.

Cannula (Double-Tipped Needle) Transfer:

Prepare the Cannula: Dry the double-tipped needle in an oven and cool under a stream of

inert gas.

Pressurize the Reagent Bottle: Puncture the septum of the reagent bottle with a needle

connected to the inert gas line to create a slight positive pressure.

Initiate the Transfer: Puncture the septum of the reagent bottle with one end of the cannula,

ensuring the tip is below the liquid level. Puncture the septum of the receiving flask with the

other end of the cannula.

Vent the Receiving Flask: To facilitate the transfer, insert a needle connected to a bubbler

into the septum of the receiving flask to vent the displaced inert gas.

Control the Flow: The transfer will begin due to the pressure difference. The rate can be

controlled by adjusting the inert gas pressure in the reagent bottle or by adjusting the depth

of the cannula in the liquid.

Complete the Transfer: Once the desired volume has been transferred, remove the cannula

from the receiving flask first, and then from the reagent bottle.
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Clean the Cannula: Immediately flush the cannula with a dry, inert solvent and quench the

residual reagent.

Setting up a Reaction
Initial Setup: Assemble the dry reaction flask with a magnetic stir bar, condenser (if

necessary), and a septum-inlet for reagent addition. Purge the entire apparatus with inert

gas.

Addition of Reagents:

Solvents: Add anhydrous solvents via syringe or cannula transfer.

Solid Reagents: If a solid reagent is air-sensitive, it should be added in a glovebox or

under a positive flow of inert gas.

Liquid Reagents: Add 10-undecenyltrichlorosilane and other liquid reagents via syringe

or cannula as described above.

Reaction Monitoring: Maintain a positive pressure of inert gas throughout the reaction. Use a

bubbler to monitor the gas flow.

Quenching Protocol
Residual 10-undecenyltrichlorosilane in reaction mixtures or on equipment must be safely

quenched before cleaning or disposal.

Cool the Mixture: Cool the reaction mixture or the vessel containing the residual chemical in

an ice bath.

Dilute with an Inert Solvent: Dilute the mixture with a high-boiling point, inert solvent such as

toluene or hexane. This helps to dissipate the heat generated during quenching.

Slow Addition of a Quenching Agent: While stirring vigorously, slowly add a less reactive

alcohol, such as isopropanol, dropwise.[14][15] The reaction is exothermic and will produce

HCl gas, so a slow addition rate and efficient cooling are essential.
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Complete the Quench: Once the initial vigorous reaction has subsided, slowly add a more

reactive alcohol, such as ethanol or methanol, to ensure all the chlorosilane has reacted.[15]

Final Hydrolysis: After the reaction with alcohol is complete, cautiously add water dropwise to

hydrolyze any remaining reactive species.[14]

Neutralization: Neutralize the acidic mixture with a base, such as sodium bicarbonate

solution, until the pH is neutral.[14] The neutralized mixture can then be prepared for proper

waste disposal.

Spill and Emergency Procedures
In the event of a spill or accidental release, immediate and appropriate action is required.

Evacuation: Evacuate all non-essential personnel from the spill area.

Ventilation: Ensure the area is well-ventilated.

Ignition Sources: Eliminate all sources of ignition.[7]

Containment: For small spills, absorb the material with a non-combustible, inert absorbent

such as dry sand or vermiculite. Do not use combustible materials like paper towels.[13]

Cleanup: Using spark-proof tools, collect the absorbed material into a suitable, closed

container for disposal.[7][16] Do not add water to the spilled material.[2][17]

Large Spills: For large spills, contact your institution's emergency response team

immediately.
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Caption: Spill Response Workflow for 10-Undecenyltrichlorosilane.

Waste Disposal
All waste containing 10-undecenyltrichlorosilane, including quenched reaction mixtures and

contaminated materials, must be disposed of as hazardous waste.[13]
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Labeling: Clearly label the waste container with its contents.

Segregation: Do not mix chlorosilane waste with other incompatible waste streams.

Disposal: Follow all local, state, and federal regulations for hazardous waste disposal.

Contact your institution's environmental health and safety department for specific guidance.

First Aid Measures
Immediate medical attention is required in all cases of exposure.

Inhalation: Remove the individual to fresh air and keep them comfortable for breathing.[1] If

breathing is difficult, provide oxygen. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing.[1] Rinse the affected skin area

with large amounts of water for at least 15 minutes.[10] Seek immediate medical attention.

Eye Contact: Immediately rinse the eyes cautiously with water for several minutes.[1]

Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes.

[10] Seek immediate medical attention.

Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[1] Seek immediate medical

attention.

Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for comprehensive safety training and adherence to all applicable

regulations and institutional protocols. Always consult the Safety Data Sheet (SDS) for 10-
undecenyltrichlorosilane before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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